2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[[3-(3-methylbutyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C24H25N3O3S/c1-15(2)12-13-27-23(29)22-21(18-6-4-5-7-19(18)30-22)26-24(27)31-14-20(28)25-17-10-8-16(3)9-11-17/h4-11,15H,12-14H2,1-3H3,(H,25,28)
• InChI Key: DGTJLFXTBNBUKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CCC(C)C)OC4=CC=CC=C43
• Molecular Formula: C24H25N3O3S
• Molecular Weight: 435.5 g/mol

Description

2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C24H25N3O3S and its molecular weight is 435.54. The purity is usually 95%.
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Scientific Research Applications

Crystal Structures and Conformation

Research on related compounds, like 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, reveals their folded conformation about the methylene C atom of the thioacetamide bridge. This conformation is stabilized by intramolecular hydrogen bonds, indicating potential interactions with biological targets (Subasri et al., 2016). Such structural insights are crucial for understanding how similar compounds might interact with enzymes or receptors in biological systems.

Biological Activities

The exploration of pyrimidine derivatives for biological activities is a significant area of research. For instance, compounds based on the 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine scaffold have been synthesized and evaluated as potential dual inhibitors for thymidylate synthase and dihydrofolate reductase, with some showing potent inhibitory activities (Gangjee et al., 2008). This suggests that compounds with similar structural features could also possess significant therapeutic potential.

Synthesis and Evaluation

The design and synthesis of novel compounds, including those with pyrimidine and thiazolidine cores, have been investigated for their promising biological activities. This involves the formation of the dihydropyrimidine skeleton through key intermediates and the installation of pyrimidine rings with amino groups, which are characterized by analytical data, IR, NMR, and mass spectrometry (Wanare, 2022). These synthesis methods provide a foundation for developing new compounds with potential biological activities, including anticancer properties.